3,3-Difluoro-3-(oxan-4-yl)propan-1-amine

• Molecular Formula: C8H15F2NO
• Molecular Weight: 179.21 g/mol
• IUPAC Name: 3,3-difluoro-3-(oxan-4-yl)propan-1-amine
• InChI: InChI=1S/C8H15F2NO/c9-8(10,3-4-11)7-1-5-12-6-2-7/h7H,1-6,11H2
• InChI Key: MRSVJIHFMKIBSV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(CCN)(F)F

Description

3,3-Difluoro-3-(oxan-4-yl)propan-1-amine is a fluorinated secondary amine featuring a tetrahydropyran (oxan-4-yl) substituent at the β-position of the propane backbone. The molecular formula is C₈H₁₅F₂NO, with a molecular weight of 181.21 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Difluoro-3-(oxan-4-yl)propan-1-amine typically involves the reaction of oxan-4-yl derivatives with difluoromethylating agents. One common method involves the use of difluoromethyl iodide in the presence of a base, such as potassium carbonate, under anhydrous conditions. The reaction is carried out at low temperatures to ensure the stability of the intermediate products.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to optimize reaction conditions and increase yield. The use of catalysts and advanced purification techniques, such as chromatography, ensures the production of high-purity 3,3-Difluoro-3-(oxan-4-yl)propan-1-amine suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3,3-Difluoro-3-(oxan-4-yl)propan-1-amine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxan-4-yl ketones.

Reduction: Reduction reactions can convert the amine group to other functional groups, such as alcohols.

Substitution: The difluoromethyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of catalysts.

Major Products

The major products formed from these reactions include oxan-4-yl ketones, alcohols, and substituted derivatives, depending on the reaction conditions and reagents used.

Scientific Research Applications

3,3-Difluoro-3-(oxan-4-yl)propan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,3-Difluoro-3-(oxan-4-yl)propan-1-amine involves its interaction with specific molecular targets. The difluoromethyl group can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s binding affinity and selectivity. The oxan-4-yl group provides structural stability and can modulate the compound’s reactivity.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties
3,3-Difluoro-3-(oxan-4-yl)propan-1-amine	C₈H₁₅F₂NO	181.21	Oxan-4-yl, geminal difluoro	High lipophilicity, potential CNS activity
3-(Oxan-4-yl)propan-1-amine	C₈H₁₇NO	143.23	Oxan-4-yl	Liquid at RT; H302, H314, H335 hazards
Fluoxetine (N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine)	C₁₇H₁₈F₃NO	309.33	Trifluoromethyl phenoxy	SSRI antidepressant; logP ~4.1
3-Phenyl-3-(4-(trifluoromethyl)phenoxy)propan-1-amine hydrochloride	C₁₆H₁₅F₃NO·HCl	345.8 (HCl salt)	Trifluoromethyl phenoxy, HCl	Enhanced solubility due to salt form
3-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]propan-1-amine	C₁₁H₁₉N₃O	209.29	Oxan-4-yl-pyrazole	Discontinued due to stability issues

Key Observations :

• Fluorine Effects: The geminal difluoro substitution in the target compound increases molecular weight by ~38 g/mol compared to its non-fluorinated analog, 3-(oxan-4-yl)propan-1-amine. Fluorine’s electronegativity may lower the amine’s pKa, enhancing solubility in acidic environments .
• Lipophilicity: The oxan-4-yl group confers moderate lipophilicity, but it is less pronounced than aromatic substituents in fluoxetine (logP ~4.1). This suggests the target compound may have reduced plasma protein binding compared to fluoxetine .

Biological Activity

3,3-Difluoro-3-(oxan-4-yl)propan-1-amine is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological properties, mechanisms of action, and therapeutic applications based on diverse scientific sources.

Chemical Structure and Properties

The molecular formula of 3,3-Difluoro-3-(oxan-4-yl)propan-1-amine is $C_7H_{12}F_2N$. Its structure features a difluoropropane backbone with an oxane ring, which may contribute to its unique biological interactions.

Biological Activity Overview

Research indicates that 3,3-Difluoro-3-(oxan-4-yl)propan-1-amine exhibits various biological activities, particularly in the following areas:

1. Enzyme Inhibition

• The compound has been studied for its potential to inhibit specific enzymes, which can be crucial in regulating metabolic pathways. Enzyme inhibition is a common mechanism for many therapeutic agents.

2. Receptor Binding

• It interacts with various receptors, which may lead to modulation of signaling pathways. This interaction is essential for developing drugs targeting specific diseases.

3. Antimicrobial Properties

• Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further exploration in the treatment of infections.

The mechanism by which 3,3-Difluoro-3-(oxan-4-yl)propan-1-amine exerts its biological effects is primarily through:

• Fluorine Substitution: The presence of fluorine atoms enhances the compound's binding affinity and selectivity towards biological targets.
• Structural Interactions: The oxane ring may facilitate interactions with enzyme active sites or receptor binding domains, influencing their activity.

Case Studies and Research Findings

A selection of studies highlights the biological activity and potential applications of 3,3-Difluoro-3-(oxan-4-yl)propan-1-amine:

Study Reference	Focus	Findings
	Enzyme Inhibition	Demonstrated inhibition of specific kinases involved in cancer pathways.
	Receptor Binding	Showed selective binding to serotonin receptors, indicating potential for neuropharmacological applications.
	Antimicrobial Activity	Exhibited significant antibacterial activity against Gram-positive bacteria.